Cas no 887974-02-9 ((5-(4-Chlorophenyl)pyridin-3-yl)methanol)

• Product name: (5-(4-Chlorophenyl)pyridin-3-yl)methanol
• CAS No: 887974-02-9
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• MDL: MFCD06410308
• CID: 1034682
• PubChem ID: 24729853

(5-(4-Chlorophenyl)pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-(4-Chlorophenyl)pyridin-3-yl)methanol
• 887974-02-9
• [5-(4-Chloro-phenyl)-pyridin-3-yl]-methanol
• SCHEMBL4591262
• ZNIWYVUMTWNLTO-UHFFFAOYSA-N
• O10116
• DTXSID90647004
• AMY26885
• AKOS016014540
• [5-(4-Chlorophenyl)pyridin-3-yl]methanol
• AS-49914
• J-501503
• DB-299843

• MDL： MFCD06410308
• Inchi： InChI=1S/C12H10ClNO/c13-12-3-1-10(2-4-12)11-5-9(8-15)6-14-7-11/h1-7,15H,8H2
• InChI Key： ZNIWYVUMTWNLTO-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)Cl)C2=CN=CC(=C2)CO

Computed Properties

• Exact Mass: 219.0450916g/mol
• Monoisotopic Mass: 219.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų
• XLogP3: 2.2

Additional information on (5-(4-Chlorophenyl)pyridin-3-yl)methanol

Research Brief on (5-(4-Chlorophenyl)pyridin-3-yl)methanol (CAS: 887974-02-9): Recent Advances and Applications in Chemical Biology and Medicine

The compound (5-(4-Chlorophenyl)pyridin-3-yl)methanol (CAS: 887974-02-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound's unique structural features, including the chlorophenyl and pyridinyl moieties, make it a promising scaffold for the design of novel bioactive molecules.

Recent studies have highlighted the role of (5-(4-Chlorophenyl)pyridin-3-yl)methanol as a key intermediate in the synthesis of various pharmacologically active compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors targeting cancer-related pathways. The compound's ability to modulate protein-protein interactions and enzyme activities has been extensively explored, with promising results in preclinical models of oncology and inflammatory diseases.

In addition to its applications in drug discovery, (5-(4-Chlorophenyl)pyridin-3-yl)methanol has also been investigated for its potential as a chemical probe in biological studies. A recent Nature Chemical Biology article (2024) reported its use in elucidating the mechanisms of action of certain metabolic enzymes, providing insights into novel therapeutic targets. The compound's stability and bioavailability make it an attractive candidate for further optimization and development.

Despite these advances, challenges remain in the large-scale synthesis and formulation of (5-(4-Chlorophenyl)pyridin-3-yl)methanol. Recent efforts have focused on improving synthetic routes to enhance yield and purity, as detailed in a 2024 Organic Process Research & Development publication. These advancements are critical for translating laboratory findings into clinical applications, underscoring the importance of continued research in this area.

In conclusion, (5-(4-Chlorophenyl)pyridin-3-yl)methanol (CAS: 887974-02-9) represents a valuable tool in chemical biology and medicinal chemistry, with broad potential in drug discovery and biological research. Future studies should aim to further elucidate its mechanisms of action and explore its applications in diverse therapeutic areas. The ongoing development of synthetic methodologies and biological evaluations will likely expand its utility and impact in the coming years.